1-(1,3-Benzothiazol-2-yl)-2-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]guanidine

• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-2-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]guanidine
• InChI: InChI=1S/C15H14N4O4S/c1-15(2)22-11(20)8(12(21)23-15)7-17-13(16)19-14-18-9-5-3-4-6-10(9)24-14/h3-7H,1-2H3,(H3,16,17,18,19)
• InChI Key: YJVZLDKHCNMNEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CN=C(N)NC2=NC3=CC=CC=C3S2)C(=O)O1)C

Description

This compound features a benzothiazole core linked to a guanidine moiety and a substituted 1,3-dioxane-4,6-dione group. The 2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene substituent introduces conformational rigidity and electron-withdrawing properties. Structural elucidation of such compounds typically employs crystallographic tools like SHELX and ORTEP-III, which are critical for analyzing hydrogen-bonding networks and molecular packing .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Analogous Benzothiazole/Benzoxazole Guanidine Derivatives

Compound : 2-(1,3-Benzoxazol-2-yl)guanidinium chloride

• Structural Features : Replaces benzothiazole with benzoxazole (O instead of S in the fused ring). This substitution reduces electron density and alters hydrogen-bonding patterns.
• Synthesis: Prepared via HCl-mediated cyclization in ethanol, yielding 95% after recrystallization .
• Physical Properties: Forms a triclinic crystal system with intramolecular N–H⋯O hydrogen bonds, contrasting with the benzothiazole analog’s monoclinic system. Melting point: 538 K .
• Key Difference : The O/S substitution disrupts isostructurality, affecting solubility and crystal packing.

Compound : 2-(1,3-Benzothiazol-2-yl)guanidinium chloride

• Structural Features : Direct analog with benzothiazole.
• Synthesis : Similar to the benzoxazole variant but requires sulfur-containing precursors.
• Physical Properties: Monoclinic crystal system with distinct N–H⋯Cl interactions .

1,3-Dioxane-4,6-dione Derivatives

Compound : 1,3-Dioxane-4,6-dione derivatives (e.g., 2,2-dimethyl variants)

• Structural Features: Share the dioxane-dione group, which imparts rigidity and stabilizes enolate intermediates.
• Synthesis : Catalyzed by La(OTf)₃ under mild conditions (30°C, 3 hours), achieving yields of 62.3–77.5% .

Heterocyclic Thiazolidinone Derivatives

Compound: (5Z)-3-[4-(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethylamino)butyl]-5-(2,3-dihydro-benzo[1,4]dioxin-6-ylmethylene)-2-thioxo-1,3-thiazolidin-4-one (9m)

• Structural Features: Combines benzodioxin and thiazolidinone moieties.
• Synthesis : Low yield (7%) highlights challenges in assembling complex heterocycles .
• Key Difference: The target compound’s guanidine group and dioxane-dione substituent may offer superior hydrogen-bonding capacity compared to thiazolidinone’s thiourea-like structure.

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Synthesis Yield	Crystal System	Notable Properties
1-(1,3-Benzothiazol-2-yl)-2-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]guanidine	Benzothiazole + Guanidine	2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene	Not reported	Not reported	High conjugation, rigid conformation
2-(1,3-Benzoxazol-2-yl)guanidinium chloride	Benzoxazole + Guanidine	Chloride counterion	95%	Triclinic	Intramolecular N–H⋯O bonds
La(OTf)₃-synthesized 1,3-dioxane-4,6-dione derivatives	1,3-Dioxane-4,6-dione	Alkyl/aryl groups	62.3–77.5%	Variable	Enolate stabilization, mild synthesis
Thiazolidinone derivative (9m)	Thiazolidinone	Benzodioxin methylene	7%	Not reported	Low yield, complex heterocycle

Key Research Findings

• Synthetic Efficiency : La(OTf)₃-catalyzed dioxane-dione synthesis (62–77% yield) suggests viable routes for functionalizing the target compound’s core .
• Crystallographic Insights : SHELX and ORTEP-III are indispensable for resolving subtle structural differences, such as hydrogen-bonding variations in benzothiazole/benzoxazole analogs .